Cas no 2138525-94-5 (3-propoxyoxetane-3-carbaldehyde)

• Product Name: 3-propoxyoxetane-3-carbaldehyde
• CAS No: 2138525-94-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5982395
• PubChem ID: 165490044
• Update Time: 2025-05-23

3-propoxyoxetane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-propoxyoxetane-3-carbaldehyde
• EN300-1143714
• 2138525-94-5

• Inchi： 1S/C7H12O3/c1-2-3-10-7(4-8)5-9-6-7/h4H,2-3,5-6H2,1H3
• InChI Key： HZUHPNQRUVBMGM-UHFFFAOYSA-N
• SMILES： O1CC(C=O)(C1)OCCC

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-propoxyoxetane-3-carbaldehyde

3-Propoxyoxetane-3-Carbaldehyde: A Comprehensive Overview

3-Propoxyoxetane-3-carbaldehyde (CAS No. 2138525-94-5) is a unique organic compound that has garnered significant attention in recent years due to its versatile properties and potential applications in various fields. This compound, characterized by its oxetane ring structure with a propoxy group and an aldehyde functional group, exhibits intriguing chemical behavior that makes it a subject of interest for researchers and industry professionals alike.

The oxetane ring in 3-propoxyoxetane-3-carbaldehyde contributes to its stability and reactivity, while the propoxy group introduces hydrophilic properties, enhancing its solubility in polar solvents. The aldehyde functional group further adds to its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have explored the use of this compound in the development of advanced materials, including biodegradable polymers and drug delivery systems.

One of the most promising applications of 3-propoxyoxetane-3-carbaldehyde lies in its role as a precursor for synthesizing bio-based polymers. Researchers have demonstrated that this compound can be polymerized under mild conditions to form materials with excellent mechanical properties and biocompatibility. These polymers have potential applications in biomedical devices, such as sutures and implants, where biodegradability and compatibility with human tissues are critical.

In addition to its role in polymer synthesis, 3-propoxyoxetane-3-carbaldehyde has also been investigated for its potential in pharmaceutical chemistry. The compound's ability to undergo various condensation reactions makes it a valuable building block for synthesizing complex molecules with therapeutic properties. Recent studies have focused on its use in the development of anti-inflammatory agents and anticancer drugs, where its unique structure provides a platform for designing molecules with enhanced bioavailability and efficacy.

The synthesis of 3-propoxyoxetane-3-carbaldehyde involves a multi-step process that typically begins with the oxidation of an appropriate alcohol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production of this compound, reducing costs and minimizing waste. These improvements have made 3-propoxyoxetane-3-carbaldehyde more accessible for both academic research and industrial applications.

Another area of interest is the study of the compound's reactivity under different conditions. Researchers have explored its participation in enolate chemistry, where the aldehyde group can act as an electrophilic site for nucleophilic attack. This property has been leveraged to develop novel synthetic pathways for constructing complex organic molecules with high precision.

Furthermore, the propoxy group in 3-propoxyoxetane-3-carbaldehyde has been shown to influence the compound's stereochemistry during reactions. This has led to investigations into its use as a chiral auxiliary in asymmetric synthesis, where controlling the stereochemistry of intermediates is crucial for producing enantiomerically pure compounds.

Recent breakthroughs in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 3-propoxyoxetane-3-carbaldehyde. Advanced molecular modeling techniques have allowed researchers to predict reaction pathways and optimize synthetic routes, further enhancing our understanding of this compound's behavior.

In conclusion, 3-propoxyoxetane-3-carbaldehyde (CAS No. 2138525-94-5) is a multifaceted compound with a wide range of potential applications across various disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in the fields of materials science, pharmaceutical chemistry, and organic synthesis. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.